Cas no 1805747-67-4 (5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene)

• Product Name: 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene
• CAS No: 1805747-67-4
• MF: C₁₁H₁₁F₃OS
• MW: 248.264652490616
• CID: 5008342
• Update Time: 2025-06-14

5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene

• Inchi： 1S/C11H11F3OS/c1-8-7-9(3-2-6-15)4-5-10(8)16-11(12,13)14/h4-7H,2-3H2,1H3
• InChI Key： VZWLSBBSXYMICP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1C)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4

Additional information on 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene

Research Brief on 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene (CAS: 1805747-67-4): Recent Advances and Applications

The compound 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene (CAS: 1805747-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethylthio and oxopropyl functional groups, exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on elucidating its synthesis pathways, biological activity, and potential therapeutic uses.

One of the key areas of research has been the optimization of synthetic routes for 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under physiological conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, recent in vitro studies have revealed that 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene exhibits moderate inhibitory effects on certain cytochrome P450 enzymes, suggesting its potential as a lead compound for developing enzyme inhibitors. Additionally, preliminary screening against a panel of cancer cell lines showed selective cytotoxicity, particularly in colorectal cancer models. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore the need for further investigation into its mechanism of action and therapeutic potential.

The trifluoromethylthio moiety in this compound has also attracted attention in agrochemical research. A 2024 report in Pest Management Science demonstrated its efficacy as a precursor for novel pesticides with improved pest resistance profiles. The study noted that derivatives of 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene showed enhanced bioavailability and lower toxicity to non-target organisms compared to existing compounds in the market.

From a materials science perspective, researchers have explored the use of this compound as a building block for advanced polymers. Its unique electronic properties, stemming from the electron-withdrawing trifluoromethylthio group, make it valuable for developing conductive materials with potential applications in organic electronics. A recent patent application (WO2023/154321) describes its incorporation into donor-acceptor type polymers for photovoltaic devices.

Despite these promising developments, challenges remain in the widespread application of 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene. Current research gaps include the need for comprehensive toxicological studies and the development of more cost-effective large-scale synthesis methods. Ongoing clinical trials (NCT05678922) are evaluating its safety profile in animal models, with results expected in late 2024.

In conclusion, 5-(3-Oxopropyl)-2-(trifluoromethylthio)toluene represents a versatile chemical entity with multiple potential applications across chemical biology and pharmaceutical sciences. The recent advancements in its synthesis and biological evaluation position it as an important compound for future research and development efforts. Further studies should focus on optimizing its pharmacological properties and exploring its full therapeutic potential.